(R)-DRF053 dihydrochloride
(R)-DRF053 dihydrochloride
Potent, ATP-competitive inhibitor of cyclin-dependent kinase (cdk) and casein kinase 1 (CK1) (IC50 values are 220, 80 and 14 nM for cdk1/cyclin B, cdk5/p25 and CK1 respectively). Selective over GSK-3 αβ (IC50= 4.1 μM). Also shown to inhibit amyloid-β production in N2A-APP695 cells.
Brand Name:
Vulcanchem
CAS No.:
1241675-76-2
VCID:
VC0004719
InChI:
InChI=1S/C23H27N7O.2ClH/c1-4-17(13-31)27-23-28-21(20-22(29-23)30(14-25-20)15(2)3)26-18-9-7-8-16(12-18)19-10-5-6-11-24-19;;/h5-12,14-15,17,31H,4,13H2,1-3H3,(H2,26,27,28,29);2*1H/t17-;;/m1../s1
SMILES:
CCC(CO)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NC3=CC=CC(=C3)C4=CC=CC=N4.Cl.Cl
Molecular Formula:
C23H29Cl2N7O
Molecular Weight:
490.433
(R)-DRF053 dihydrochloride
CAS No.: 1241675-76-2
Inhibitors
VCID: VC0004719
Molecular Formula: C23H29Cl2N7O
Molecular Weight: 490.433
| CAS No. | 1241675-76-2 |
|---|---|
| Product Name | (R)-DRF053 dihydrochloride |
| Molecular Formula | C23H29Cl2N7O |
| Molecular Weight | 490.433 |
| IUPAC Name | (2R)-2-[[9-propan-2-yl-6-(3-pyridin-2-ylanilino)purin-2-yl]amino]butan-1-ol;dihydrochloride |
| Standard InChI | InChI=1S/C23H27N7O.2ClH/c1-4-17(13-31)27-23-28-21(20-22(29-23)30(14-25-20)15(2)3)26-18-9-7-8-16(12-18)19-10-5-6-11-24-19;;/h5-12,14-15,17,31H,4,13H2,1-3H3,(H2,26,27,28,29);2*1H/t17-;;/m1../s1 |
| Standard InChIKey | BQPRBNGSDBTKAK-ZEECNFPPSA-N |
| SMILES | CCC(CO)NC1=NC(=C2C(=N1)N(C=N2)C(C)C)NC3=CC=CC(=C3)C4=CC=CC=N4.Cl.Cl |
| Description | Potent, ATP-competitive inhibitor of cyclin-dependent kinase (cdk) and casein kinase 1 (CK1) (IC50 values are 220, 80 and 14 nM for cdk1/cyclin B, cdk5/p25 and CK1 respectively). Selective over GSK-3 αβ (IC50= 4.1 μM). Also shown to inhibit amyloid-β production in N2A-APP695 cells. |
| Synonyms | 2-[[9-(1-Methylethyl)-6-[[3-(2-pyridinyl)phenyl]amino]-9H-purin-2-yl]amino]-1-butanol dihydrochloride |
| PubChem Compound | 71433624 |
| Last Modified | Nov 11 2021 |
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